Catalysis of the hydro-dechlorination of 4-chlorophenol and the reduction of 4-nitrophenol by Pd/Fe3O4@SiO2@m-SiO2
New Journal of Chemistry Pub Date: 2015-06-23 DOI: 10.1039/C5NJ01180A
Abstract
In this study, Pd nanoparticles functionalized on the surface of a Fe3O4@SiO2@m-SiO2 nano-catalyst has been synthesised with accessible active sites and ultra-large surface areas. The Pd/Fe3O4@SiO2@m-SiO2 nano-catalyst can be recovered by applying an external magnetic field. The catalytic activity of Pd/Fe3O4@SiO2@m-SiO2 is tested in the catalytic reduction of 4-nitrophenol and the hydrodechlorination of 4-chlorophenol. The high catalytic activity is attributed to the well-dispersed Pd nanoparticles on the ultra-large surface of Fe3O4@SiO2@m-SiO2. Furthermore, the Pd/Fe3O4@SiO2@m-SiO2 nano-catalyst can be reused at least five times without significant loss in activity, which confirms its good stability. Therefore, the approach mentioned above that is based on core–shell structured magnetic Pd/Fe3O4@SiO2@m-SiO2 provides a useful platform for the fabrication of Pd NP based catalysts that feature easy accessibility, superior activity and convenient recovery.
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